5-[4-(3-Chlorophenyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: 3-(benzenesulfonyl)-5-[4-(3-chlorophenyl)piperazin-1-yl]triazolo[1,5-a]quinazoline
• InChI: InChI=1S/C25H21ClN6O2S/c26-18-7-6-8-19(17-18)30-13-15-31(16-14-30)23-21-11-4-5-12-22(21)32-24(27-23)25(28-29-32)35(33,34)20-9-2-1-3-10-20/h1-12,17H,13-16H2
• InChI Key: LPLSGNPSXTZVRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C3=NC4=C(N=NN4C5=CC=CC=C53)S(=O)(=O)C6=CC=CC=C6
• Molecular Formula: C25H21ClN6O2S
• Molecular Weight: 505.0 g/mol

Description

5-[4-(3-Chlorophenyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C25H21ClN6O2S and its molecular weight is 504.99. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

5-[4-(3-Chlorophenyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline and its derivatives have been studied for their antimicrobial properties. Compounds synthesized from similar structures have demonstrated good or moderate activities against various microorganisms, highlighting their potential in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Anticancer Properties

Research has shown that derivatives of this compound exhibit significant anticancer activities. For instance, certain analogs were effective on breast cancer cells, and one particular compound showed potential in being less toxic to normal cells (Solomon, Pundir, Lee, 2019). Another study found a specific quinazoline derivative to act cytotoxically on human tumor cell line HeLa (Ovádeková, Jantová, Theiszová, & Labuda, 2005).

Quality Control in Pharmaceutical Applications

The compound has also been considered in the development of quality control methods for pharmaceutical substances. A study focused on creating quality control methods for a related compound, indicating its relevance in pharmaceutical research (Danylchenko, Kovalenko, Gubar, Zhuk, & Mariutsa, 2018).

Selective Serotonin Receptor Antagonism

Compounds with a similar structure have been identified as potential selective serotonin 5-HT2A receptor ligands. This indicates the possibility of using such compounds in the treatment of neurological disorders (Deng, Guo, Xu, Zhen, Yu, Zhao, & Fu, 2015).

Antihistaminic Activity

Research has also been conducted on related compounds for their H1-antihistaminic activity, suggesting potential applications in allergy treatment (Gobinath, Subramanian, & Alagarsamy, 2015).

Mechanism of Action

Target of Action

It’s worth noting that triazole compounds, which this molecule is a derivative of, are known to bind with a variety of enzymes and receptors in biological systems . This suggests that the compound could have multiple targets, depending on its specific structure and functional groups.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies. Triazole compounds are known for their versatile biological activities, suggesting that this compound may interact with its targets in a way that induces a biological response .

Biochemical Pathways

Given the broad range of biological activities exhibited by triazole compounds, it’s likely that this compound could affect multiple pathways .

Result of Action

Given the diverse biological activities of triazole compounds, this compound could potentially have a wide range of effects at the molecular and cellular level .